Cas no 2171210-92-5 (2-(3S)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-(3S)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2171210-92-5
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6197201
• PubChem ID: 165957572
• Update Time: 2025-10-31

2-(3S)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• 2171210-92-5
• 2-[(3S)-N-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid
• EN300-1576307

• Inchi： 1S/C24H26N2O5/c1-15(12-22(27)26(13-23(28)29)16-10-11-16)25-24(30)31-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21H,10-14H2,1H3,(H,25,30)(H,28,29)/t15-/m0/s1
• InChI Key： JYEMIQFFSCZPMV-HNNXBMFYSA-N
• SMILES： O=C(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3S)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Comprehensive Introduction to 2-(3S)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2171210-92-5)

2-(3S)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2171210-92-5) is a specialized peptide derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a unique Fmoc-protected amino acid structure, making it invaluable for solid-phase peptide synthesis (SPPS). Researchers and chemists frequently employ it as a building block for designing complex biomolecules, including therapeutic peptides and enzyme inhibitors.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity intermediates like 2-(3S)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid. Its stereospecific (3S) configuration ensures precise molecular interactions, a critical factor in drug discovery. Recent advancements in AI-driven drug design and computational chemistry have further highlighted the importance of such chiral compounds in developing targeted therapies for diseases like cancer and metabolic disorders.

One of the most searched questions in scientific databases revolves around the stability and solubility of Fmoc-protected amino acids. This compound exhibits excellent solubility in polar aprotic solvents such as DMF and DMSO, which is crucial for automated peptide synthesizers. Additionally, its cyclopropyl group enhances metabolic stability, a hot topic in medicinal chemistry discussions. Researchers often explore its structure-activity relationship (SAR) to optimize bioavailability and binding affinity.

From an industrial perspective, CAS No. 2171210-92-5 is manufactured under stringent GMP conditions to meet the needs of biotech companies and academic labs. The rise of green chemistry has also influenced its synthesis, with efforts to reduce organic waste and improve atom economy. This aligns with the broader trend of sustainable pharmaceutical production, a key concern for modern drug developers.

In summary, 2-(3S)-N-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid represents a critical tool in contemporary chemical research. Its applications span from peptide engineering to drug formulation, addressing pressing challenges in personalized medicine and biologics development. As the scientific community continues to explore its potential, this compound remains at the forefront of innovative therapeutic solutions.